2,3,6,7,10,11-Hexahydroxytriphenylene
Cat. No. B153668
Key on ui cas rn:
4877-80-9
M. Wt: 324.3 g/mol
InChI Key: QMLILIIMKSKLES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08178731B2
Procedure details
Catechol (22.0 g, 0.2 moles) and divanadium pentoxide (vanadium (V) oxide) (36.4 g, 0.2 moles) were added into water (110 mL), and 98% sulfuric acid (440 g, 4.4 moles) was added dropwise to the solution while temperature of the solution was maintained at 30° C. or lower, to adjust the concentration in percent by weight of sulfuric acid in the reaction system at 80%. The solution was reacted at 30° C. for 6 hours with stirring. After completion of the reaction, water (500 mL) was added dropwise to the reaction solution while temperature of the solution was maintained at 30° C. or lower, and the reaction solution was stirred at the same temperature for another 30 minutes. The resultant precipitate was collected by filtration, and the obtained crude crystal was washed with water. The crude crystal was further dispersed in water (1 L), and the dispersion liquid was stirred for 30 minutes, and then filtered to collect crystal. After the collected crystal was dispersed in acetone (400 mL), the dispersion liquid was stirred for 30 minutes. After that, the dispersion liquid was filtered to filter off insoluble matter, and the filtrate was concentrated under reduced pressure to distill off an excess amount of acetone. Subsequently, water (160 mL) was poured into the concentrated filtrate (solution of about 160 mL). This solution was slowly heated up from 56° C. under normal pressure to concentrate the solution. Crystal precipitated when temperature of the concentrated solution became 70 to 80° C. Concentration was further continued, and stopped when temperature of the concentrated solution became 90° C. The crystal thus precipitated was collected by filtration, and then dried, to give 2,3,6,7,10,11-hexahydroxytriphenylene (7.27 g, theoretical yield from catechol: 33.6%) in black powder form. Also, the obtained compound in black powder form was identified to be 2,3,6,7,10,11-hexahydroxytriphenylene by measuring 1H-NMR in the same way as in Example 1.
Yield
33.6%
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4])[OH:2].S(=O)(=O)(O)O>[O-2].[O-2].[O-2].[O-2].[O-2].[V+5].[V+5].O>[OH:2][C:1]1[C:3]([OH:4])=[CH:5][C:6]2[C:7]3[C:6](=[CH:5][C:3]([OH:4])=[C:1]([OH:2])[CH:8]=3)[C:7]3[C:6](=[CH:5][C:3]([OH:4])=[C:1]([OH:2])[CH:8]=3)[C:7]=2[CH:8]=1 |f:2.3.4.5.6.7.8|
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Inputs
Step One
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Name
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|
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Quantity
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22 g
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Type
|
reactant
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|
Smiles
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C=1(O)C(O)=CC=CC1
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Name
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|
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Quantity
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440 g
|
|
Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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|
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Quantity
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36.4 g
|
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Type
|
catalyst
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Smiles
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[O-2].[O-2].[O-2].[O-2].[O-2].[V+5].[V+5]
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|
Name
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|
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Quantity
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110 mL
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|
Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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500 mL
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|
Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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30 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
was added dropwise to the solution while temperature of the solution
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the concentration in percent by weight of sulfuric acid in the reaction system at 80%
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The solution was reacted at 30° C. for 6 hours
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|
Duration
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6 h
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added dropwise to the reaction solution while temperature of the solution
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
was maintained at 30° C.
|
STIRRING
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Type
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STIRRING
|
|
Details
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lower, and the reaction solution was stirred at the same temperature for another 30 minutes
|
|
Duration
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30 min
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FILTRATION
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Type
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FILTRATION
|
|
Details
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The resultant precipitate was collected by filtration
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CUSTOM
|
Type
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CUSTOM
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|
Details
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the obtained crude crystal
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WASH
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Type
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WASH
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|
Details
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was washed with water
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ADDITION
|
Type
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ADDITION
|
|
Details
|
The crude crystal was further dispersed in water (1 L)
|
STIRRING
|
Type
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STIRRING
|
|
Details
|
the dispersion liquid was stirred for 30 minutes
|
|
Duration
|
30 min
|
FILTRATION
|
Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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to collect crystal
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ADDITION
|
Type
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ADDITION
|
|
Details
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After the collected crystal was dispersed in acetone (400 mL)
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the dispersion liquid was stirred for 30 minutes
|
|
Duration
|
30 min
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After that, the dispersion liquid was filtered
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
to filter off insoluble matter
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
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DISTILLATION
|
Type
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DISTILLATION
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Details
|
to distill off an excess amount of acetone
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ADDITION
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Type
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ADDITION
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|
Details
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Subsequently, water (160 mL) was poured into the concentrated filtrate (solution of about 160 mL)
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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This solution was slowly heated up from 56° C. under normal pressure
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
to concentrate the solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystal precipitated when temperature of the concentrated solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
became 70 to 80° C
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
Concentration
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
became 90° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crystal thus precipitated
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was collected by filtration
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1=CC=2C3=CC(=C(C=C3C3=CC(=C(C=C3C2C=C1O)O)O)O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.27 g | |
| YIELD: PERCENTYIELD | 33.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 33.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
